For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to the Synthesis of 6-Benzyloxy-1-BOC-indole-2-boronic acid
This document provides a comprehensive technical overview of the synthetic pathway for 6-Benzyloxy-1-BOC-indole-2-boronic acid, a valuable building block in medicinal chemistry and drug development. Indole-2-boronic acids are particularly useful intermediates in Suzuki-Miyaura cross-coupling reactions for the construction of complex molecular architectures.[1][2] This guide details the multi-step synthesis, including experimental protocols, quantitative data, and a visual representation of the synthetic workflow.
The synthesis is strategically designed in three main stages:
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Formation of the 6-Benzyloxyindole core: This is achieved through a classical indole synthesis method, such as the Leimgruber-Batcho synthesis.[3]
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Protection of the indole nitrogen: The nitrogen atom is protected with a tert-butoxycarbonyl (BOC) group to enhance stability and direct the subsequent borylation.[4]
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Directed C-2 Borylation: The C-2 position of the N-BOC protected indole is selectively functionalized using a directed lithiation followed by reaction with a borate ester to yield the target boronic acid.[4][5]
Overall Synthetic Workflow
The following diagram illustrates the complete synthetic route from the starting material to the final product, 6-Benzyloxy-1-BOC-indole-2-boronic acid.
Caption: Synthetic pathway for 6-Benzyloxy-1-BOC-indole-2-boronic acid.
Quantitative Data Summary
The following tables provide a summary of the reagents used in each key synthetic step and the typical yields achieved.
Table 1: Reagent Summary for Synthesis
| Step | Key Reagent | Role | Molar Equivalent | Solvent |
|---|---|---|---|---|
| 1A | N,N-Dimethylformamide dimethyl acetal (DMF-DMA) | Enamine Formation | 1.15 - 1.20 | DMF |
| 1B | Raney Nickel / Hydrazine Hydrate | Reductive Cyclization | Catalytic / 1.50 | THF/Methanol |
| 2 | Di-tert-butyl dicarbonate (Boc₂O) | Protecting Group Source | 1.10 - 1.20 | Dichloromethane |
| 2 | 4-Dimethylaminopyridine (DMAP) | Catalyst | 0.10 | Dichloromethane |
| 3A | s-Butyllithium (s-BuLi) or Lithium Diisopropylamide (LDA) | Lithiating Agent | 1.10 - 1.20 | Anhydrous THF |
| 3B | Triisopropyl borate (B(OⁱPr)₃) | Boron Source | 1.20 - 1.50 | Anhydrous THF |
Table 2: Product Yields and Purity
| Step | Product Name | Typical Yield (%) | Typical Purity (%) |
|---|---|---|---|
| 1 | 6-Benzyloxyindole | 85 - 95 | >95 |
| 2 | 6-Benzyloxy-1-BOC-indole | 90 - 98 | >98 |
| 3 | 6-Benzyloxy-1-BOC-indole-2-boronic acid | 75 - 85 | >97 |
Detailed Experimental Protocols
Step 1: Synthesis of 6-Benzyloxyindole
This procedure is adapted from the Leimgruber-Batcho indole synthesis.[3]
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Enamine Formation:
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To a solution of 4-benzyloxy-2-nitrotoluene (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF), add N,N-dimethylformamide dimethyl acetal (1.2 equiv) and pyrrolidine (1.2 equiv).
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Heat the reaction mixture to reflux (approx. 110-120 °C) for 3-4 hours under a nitrogen atmosphere.
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Monitor the reaction by Thin Layer Chromatography (TLC).
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Upon completion, cool the mixture to room temperature and remove the volatile components under reduced pressure to yield the crude enamine intermediate.
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Reductive Cyclization:
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Dissolve the crude enamine intermediate in a 1:1 mixture of tetrahydrofuran (THF) and methanol.
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Carefully add Raney Nickel (approx. 10% w/w) to the solution under a nitrogen atmosphere.
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Add 85% hydrazine hydrate (1.5 equiv) dropwise while stirring. An exothermic reaction with vigorous gas evolution will be observed. Maintain the temperature between 40-50°C using a water bath.
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After the initial reaction subsides, continue stirring at 50°C for 2 hours or until TLC analysis indicates the disappearance of the starting material.
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Cool the reaction mixture and carefully filter it through a pad of Celite to remove the Raney Nickel catalyst. Caution: The catalyst is pyrophoric and should be kept wet.[3]
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Concentrate the filtrate under reduced pressure.
-
Purify the residue by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 6-benzyloxyindole as a solid.
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Step 2: Synthesis of 6-Benzyloxy-1-BOC-indole
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Reaction Setup:
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Dissolve 6-benzyloxyindole (1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂) in a flask equipped with a magnetic stirrer.
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Add 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the solution.
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Add di-tert-butyl dicarbonate (Boc₂O) (1.2 equiv) portion-wise to the stirred solution at room temperature.[4]
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Stir the reaction mixture at room temperature for 2-4 hours. Monitor the progress of the reaction by TLC.
-
-
Work-up and Purification:
-
Upon completion, dilute the reaction mixture with dichloromethane.
-
Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.
-
Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
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The resulting crude product, 6-benzyloxy-1-BOC-indole, is often of sufficient purity for the next step. If necessary, it can be further purified by flash chromatography (silica gel, ethyl acetate/hexanes).
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Step 3: Synthesis of 6-Benzyloxy-1-BOC-indole-2-boronic acid
This step requires strictly anhydrous and inert conditions.
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Lithiation and Borylation:
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Dissolve 6-benzyloxy-1-BOC-indole (1.0 equiv) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-neck flask under an argon or nitrogen atmosphere.
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Cool the solution to -78°C in a dry ice/acetone bath.
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Slowly add s-butyllithium (s-BuLi, 1.1 equiv, 1.4 M in cyclohexane) dropwise via syringe, ensuring the internal temperature does not rise above -70°C.[5] A color change is typically observed.
-
Stir the resulting solution at -78°C for 1 hour.
-
Add triisopropyl borate (1.3 equiv) dropwise to the reaction mixture at -78°C.[4]
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After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours.
-
-
Hydrolysis and Purification:
-
Cool the reaction mixture to 0°C and quench by the slow addition of saturated aqueous ammonium chloride solution or 1 M HCl.
-
Adjust the pH to approximately 2-3 with 1 M HCl.
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Extract the product with ethyl acetate (3x).
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Combine the organic layers and wash with brine.
-
Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
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The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) or by column chromatography to yield 6-benzyloxy-1-BOC-indole-2-boronic acid as a solid.[4]
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